molecular formula C14H20O4 B8385824 1,3-Diacetoxyadamantane

1,3-Diacetoxyadamantane

Cat. No. B8385824
M. Wt: 252.31 g/mol
InChI Key: PFQLYOIUXIEHQE-UHFFFAOYSA-N
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Description

1,3-Diacetoxyadamantane is a useful research compound. Its molecular formula is C14H20O4 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H20O4

Molecular Weight

252.31 g/mol

IUPAC Name

(3-acetyloxy-1-adamantyl) acetate

InChI

InChI=1S/C14H20O4/c1-9(15)17-13-4-11-3-12(5-13)7-14(6-11,8-13)18-10(2)16/h11-12H,3-8H2,1-2H3

InChI Key

PFQLYOIUXIEHQE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC12CC3CC(C1)CC(C3)(C2)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10 mmole of adamantane, 1 mmole of NHPI, 0.05 mmole of cobalt(II) acetylacetonato (Co(AA)2) and 25 mL of acetic acid was stirred for 6 hours at 75° C. under an oxygen atmosphere to give 1-acetyloxyadamantane and 1,3-diacetyloxyadamantane.
Quantity
10 mmol
Type
reactant
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[Compound]
Name
Co(AA)2
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0.05 mmol
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catalyst
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